Cas no 954695-55-7 (N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 954695-55-7
• MF: C₂₂H₂₄N₄O₅S
• MW: 456.514763832092
• CID: 5903179
• PubChem ID: 16917689
• Update Time: 2025-05-30

N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[(2,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• 954695-55-7
• N-{5-[(2,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide
• AKOS024643284
• F2368-0379
• N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide
• N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C22H24N4O5S/c1-15-3-4-18(16(2)13-15)14-20-24-25-22(31-20)23-21(27)17-5-7-19(8-6-17)32(28,29)26-9-11-30-12-10-26/h3-8,13H,9-12,14H2,1-2H3,(H,23,25,27)
• InChI Key： CCXJCIPXSMIDAU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2=CC=C(C)C=C2C)O1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 456.14674105g/mol
• Monoisotopic Mass: 456.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide

Recent Advances in the Study of N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide (CAS: 954695-55-7)

In recent years, the compound N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide (CAS: 954695-55-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The integration of the 1,3,4-oxadiazole and morpholine sulfonyl moieties within its framework contributes to its distinctive pharmacological properties, making it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research published in the Journal of Medicinal Chemistry (2023) highlights its role as a potent inhibitor of specific kinase targets involved in inflammatory and oncogenic pathways. The study employed a combination of in vitro enzymatic assays and cell-based models to demonstrate the compound's efficacy in suppressing kinase activity at nanomolar concentrations. These findings suggest its potential as a lead candidate for the development of novel anti-inflammatory and anti-cancer therapies.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 954695-55-7 have been conducted to assess its suitability for clinical development. A recent preclinical study evaluated the compound's bioavailability, metabolic stability, and toxicity profiles using advanced LC-MS/MS techniques. The results indicated favorable oral bioavailability and minimal off-target effects, supporting its progression into further stages of drug development. However, challenges such as optimizing its solubility and formulation for enhanced delivery remain areas of active research.

In addition to its therapeutic potential, the synthetic pathways for N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide have been refined to improve yield and scalability. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of synthetic steps while maintaining high purity. This advancement is critical for facilitating large-scale production and ensuring consistent quality in future clinical applications.

The compound's interaction with biological targets has also been explored through computational modeling and X-ray crystallography. Structural analyses revealed key binding interactions between the morpholine sulfonyl group and the active site of target proteins, providing insights for structure-activity relationship (SAR) optimization. These studies underscore the importance of the compound's molecular architecture in achieving selective and potent inhibition, paving the way for the design of next-generation derivatives with enhanced therapeutic profiles.

In conclusion, N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-4-(morpholine-4-sulfonyl)benzamide (CAS: 954695-55-7) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in modulating critical biological pathways. Ongoing research efforts aim to address remaining challenges in its development, including formulation optimization and comprehensive safety assessments. As the scientific community continues to unravel its full potential, this compound may emerge as a cornerstone in the development of innovative therapies for complex diseases.